Cas no 1340393-67-0 (Methanesulfonamide, 1-chloro-N-cyclohexyl-N-methyl-)

• Product Name: Methanesulfonamide, 1-chloro-N-cyclohexyl-N-methyl-
• CAS No: 1340393-67-0
• MF: C₈H₁₆ClNO₂S
• MW: 225.73614025116
• CID: 6387619
• PubChem ID: 63664908
• Update Time: 2025-10-30

Methanesulfonamide, 1-chloro-N-cyclohexyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, 1-chloro-N-cyclohexyl-N-methyl-
• 1340393-67-0
• CS-0351801
• EN300-1154759
• 1-chloro-N-cyclohexyl-N-methylmethanesulfonamide
• AKOS012975751

• Inchi： 1S/C8H16ClNO2S/c1-10(13(11,12)7-9)8-5-3-2-4-6-8/h8H,2-7H2,1H3
• InChI Key： VSIRUEYEQDOMEU-UHFFFAOYSA-N
• SMILES： C(Cl)S(N(C1CCCCC1)C)(=O)=O

Computed Properties

• Exact Mass: 225.0590276g/mol
• Monoisotopic Mass: 225.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 313.7±44.0 °C(Predicted)
• pka: -5.68±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on Methanesulfonamide, 1-chloro-N-cyclohexyl-N-methyl-

Methanesulfonamide, 1-chloro-N-cyclohexyl-N-methyl- (CAS No. 1340393-67-0): A Comprehensive Overview in Modern Chemical Research

Methanesulfonamide, 1-chloro-N-cyclohexyl-N-methyl-, identified by its CAS number 1340393-67-0, is a compound of significant interest in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes.

The molecular structure of Methanesulfonamide, 1-chloro-N-cyclohexyl-N-methyl- consists of a methanesulfonamide core substituted with a chloro group and two alkyl groups, specifically N-cyclohexyl and N-methyl. This configuration imparts distinct chemical properties that make it a valuable candidate for various synthetic and biological applications. The presence of the chloro group enhances the electrophilicity of the molecule, facilitating its use in nucleophilic substitution reactions, while the cyclohexyl and methyl groups contribute to steric hindrance and lipophilicity, influencing its solubility and interaction with biological targets.

In recent years, there has been a growing interest in sulfonamide derivatives due to their diverse biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, making them a cornerstone in drug discovery. The specific modification of Methanesulfonamide, 1-chloro-N-cyclohexyl-N-methyl- not only retains these beneficial characteristics but also introduces new potential therapeutic avenues by altering its pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of Methanesulfonamide, 1-chloro-N-cyclohexyl-N-methyl- is its utility as a building block in medicinal chemistry. The compound's versatility allows for further functionalization, enabling the synthesis of more complex molecules with tailored properties. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The ability to modify the structure while maintaining biological activity has opened up new possibilities for drug design.

Recent studies have highlighted the potential of Methanesulfonamide, 1-chloro-N-cyclohexyl-N-methyl- in modulating protein-protein interactions. By acting as a scaffold, this compound can be engineered to interfere with key signaling pathways implicated in various disorders. For instance, research has demonstrated its efficacy in disrupting interactions between transcription factors and their DNA binding sites, thereby regulating gene expression. This mechanism has been explored in the context of oncogenesis, where aberrant gene expression plays a pivotal role.

The compound's interaction with biological targets has also been investigated at a molecular level. High-resolution crystal structures have provided insights into how Methanesulfonamide, 1-chloro-N-cyclohexyl-N-methyl- binds to its intended receptors or enzymes. These structural insights are crucial for rational drug design, allowing chemists to optimize the molecule's affinity and selectivity. By understanding the atomic-level interactions, researchers can fine-tune the compound's properties to enhance its therapeutic efficacy while minimizing off-target effects.

In addition to its role in drug development, Methanesulfonamide, 1-chloro-N-cyclohexyl-N-methyl- has found applications in biochemical research as a probe for understanding enzyme mechanisms. Its ability to act as a competitive inhibitor or substrate analog provides valuable tools for studying enzyme kinetics and substrate recognition. Such studies are essential for unraveling complex biological processes and identifying new therapeutic targets.

The synthesis of Methanesulfonamide, 1-chloro-N-cyclohexyl-N-methyl- presents an interesting challenge due to its structural complexity. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition metal catalysis and flow chemistry have enabled efficient production scales suitable for both academic research and industrial applications. These advancements have not only facilitated the study of this compound but also paved the way for similar derivatives with enhanced functionalities.

The future prospects of Methanesulfonamide, 1-chloro-N-cyclohexyl-N-methyl- are promising, with ongoing research exploring its potential in various therapeutic areas. Innovations in computational chemistry and artificial intelligence are accelerating the discovery process by predicting novel derivatives with desired properties. Additionally, collaborations between academia and industry are fostering interdisciplinary approaches that combine expertise from chemistry, biology, and pharmacology.

In conclusion, Methanesulfonamide, 1-chloro-N-cyclohexyl-N-methyl- (CAS No. 1340393-67-0) stands out as a versatile compound with significant implications in modern chemical research. Its unique structure and functional attributes make it a valuable tool for drug development, biochemical studies, and enzyme mechanism investigations. As research continues to uncover new applications and refine synthetic strategies, this compound is poised to play an increasingly important role in advancing our understanding of biological systems and developing innovative therapeutics.